4-(1-methyl-4-piperidinyl)morpholine

• IUPAC Name: 4-(1-methylpiperidin-4-yl)morpholine
• InChI: InChI=1S/C10H20N2O/c1-11-4-2-10(3-5-11)12-6-8-13-9-7-12/h10H,2-9H2,1H3
• InChI Key: SKAGMIKIHFHLJW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCOCC2
• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol

Description

4-(1-methyl-4-piperidinyl)morpholine, also known as MPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPMP is a heterocyclic organic compound that contains a morpholine ring and a piperidine ring. It is synthesized through a multistep process, and its structure has been extensively studied through various analytical techniques.

Mechanism of Action

The mechanism of action of 4-(1-methyl-4-piperidinyl)morpholine is not fully understood, but it is believed to act as a modulator of various biological pathways, including the cholinergic system. 4-(1-methyl-4-piperidinyl)morpholine has been shown to bind to acetylcholine receptors, which are involved in various physiological processes, including learning and memory.
Biochemical and Physiological Effects:
4-(1-methyl-4-piperidinyl)morpholine has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase, which is an enzyme that degrades acetylcholine. 4-(1-methyl-4-piperidinyl)morpholine has also been shown to enhance the release of acetylcholine, which is a neurotransmitter that plays a crucial role in various physiological processes, including muscle contraction and cognitive function.

Advantages and Limitations for Lab Experiments

4-(1-methyl-4-piperidinyl)morpholine has several advantages for lab experiments, including its ease of synthesis and availability. However, 4-(1-methyl-4-piperidinyl)morpholine also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 4-(1-methyl-4-piperidinyl)morpholine, including the development of novel drug candidates based on its structure, the synthesis of new materials using 4-(1-methyl-4-piperidinyl)morpholine as a building block, and the investigation of its potential catalytic activity in various reactions. Further studies are also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-(1-methyl-4-piperidinyl)morpholine involves several steps, including the reaction of piperidine with formaldehyde to form 4-piperidone, which is then reacted with methylamine to form 4-(1-methyl-4-piperidinyl)-2-butanone. The final step involves the reaction of this intermediate with morpholine to produce 4-(1-methyl-4-piperidinyl)morpholine.

Scientific Research Applications

4-(1-methyl-4-piperidinyl)morpholine has been widely studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 4-(1-methyl-4-piperidinyl)morpholine has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In materials science, 4-(1-methyl-4-piperidinyl)morpholine has been used as a building block for the synthesis of novel materials, such as metal-organic frameworks. In catalysis, 4-(1-methyl-4-piperidinyl)morpholine has been used as a ligand for the synthesis of various metal complexes, which have shown promising catalytic activity in various reactions.